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Compound of Interest

Compound Name: 8-Bromo-1-octanol

Cat. No.: B1265630

This in-depth technical guide provides a comprehensive overview of 8-Bromo-1-octanol, a key
intermediate in organic synthesis, particularly within the pharmaceutical and chemical
industries.[1] This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical and physical properties, safety
protocols, and experimental procedures.

Chemical and Physical Properties

8-Bromo-1-octanol is an organic halogenated compound and a primary alcohol with the
chemical formula C8H17BrO.[1] At room temperature, it appears as a colorless to pale yellow
liquid with a faint, characteristic odor.[1] Its structure, featuring a terminal bromine atom and a
primary hydroxyl group, makes it a versatile bifunctional molecule in synthetic chemistry.[2]

Table 1: Physical and Chemical Properties of 8-Bromo-1-octanol
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Property Value Source(s)
Molecular Formula C8H17BroO [21[3114]
Molar Mass 209.12 g/mol [21[3]1[41[5]
CAS Number 50816-19-8 [1][5]
Appearance Colorl.ess' to yellow to orange (1176}

clear liquid
Density 1.22 g/mL at 25 °C 213151[71[8]
Boiling Point 79-80 °C at 0.07 mmHg 315171181
Flash Point 110 °C (230 °F) - closed cup [518]

Refractive Index

n20/D 1.480

[3105171(8]

Solubility

Sparingly soluble in water;
soluble in many common
organic solvents like ethanol,

acetone, and ether.

[1]

Storage Temperature

2-8°C

[5](8]

Safety and Hazard Information

8-Bromo-1-octanol is classified as a hazardous substance. It is crucial to handle this chemical

with appropriate safety precautions in a laboratory or industrial setting.

Table 2: GHS Hazard Classification for 8-Bromo-1-octanol
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation

Acute toxicity, oral 4 H302: Harmful if swallowed

Source:[4][9]

Precautionary Measures and Personal Protective

Equipment (PPE)

When handling 8-Bromo-1-octanol, it is imperative to use appropriate personal protective

equipment to minimize exposure.[1]

Table 3: Recommended Personal Protective Equipment (PPE)

Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles.[6]

Skin Protection

Chemical resistant gloves (e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area. If vapors are
expected to be high, use a respirator with an

appropriate cartridge.

Body Protection

Laboratory coat.

Source:[6][8][9]

First Aid Measures

In case of exposure to 8-Bromo-1-octanol, immediate first aid is crucial.
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Table 4: First Aid Procedures for 8-Bromo-1-octanol Exposure

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration.[6]

Skin Contact

Wash off with soap and plenty of water.[6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[9]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.[6]

A logical workflow for handling emergencies is depicted below.
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First Aid Workflow for 8-Bromo-1-octanol Exposure

Assess the Situation
(Inhalation, Skin, Eye, Ingestion)

Skin Contact:
Remove contaminated clothing.
Wash with soap and water.

Click to download full resolution via product page

Caption: First aid procedures following exposure to 8-Bromo-1-octanol.

Experimental Protocols
Synthesis of 8-Bromo-1-octanol from 1,8-octanediol

A common method for the synthesis of 8-Bromo-1-octanol is from 1,8-octanediol using
hydrobromic acid.[7][10]

Materials:
e 1,8-octanediol (110 mmol, 16 g)

o Toluene (250 ml)
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Hydrobromic acid (48% aqueous solution, 137 mmol, 15.5 ml)

Anhydrous sodium sulfate

Distilled water

Brine

Procedure:

Dissolve 16 g (110 mmol) of 1,8-octanediol in 250 ml of toluene in a round-bottom flask.
e Add 15.5 ml of 48% hydrobromic acid (137 mmol) to the solution.

o Connect the flask to a Dean-Stark apparatus and reflux the mixture for 8 hours to remove the
water produced during the reaction.[7][10]

» After 8 hours, cool the reaction mixture to room temperature.

» Wash the mixture sequentially with two portions of distilled water and one portion of brine.[7]
[10]

e Dry the organic layer over anhydrous sodium sulfate.[7][10]

« Filter the mixture and evaporate the solvent to obtain 8-bromo-1-octanol. The product is
obtained in quantitative yield.[7][10]

The following diagram illustrates the synthesis workflow.
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Synthesis of 8-Bromo-1-octanol

(Start: Dissolve 1,8-octanediol in Toluene)
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i
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i
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Caption: Workflow for the synthesis of 8-Bromo-1-octanol.
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Handling and Storage

Proper handling and storage are essential to maintain the stability and safety of 8-Bromo-1-
octanol.

Handling:

Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[6]

Use only in well-ventilated areas.[9]

Keep away from incompatible materials such as strong oxidizing agents, amines, and strong
bases.[9]

Storage:

Store in a cool place.[6]

Keep the container tightly closed in a dry and well-ventilated place.[6]

Containers that are opened must be carefully resealed and kept upright to prevent leakage.

[6]

Recommended storage temperature is 2-8 °C.[6]

The general workflow for safe handling is outlined below.
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Safe Handling Workflow for 8-Bromo-1-octanol
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Caption: General workflow for the safe handling of 8-Bromo-1-octanol.
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Toxicological and Ecological Information

The toxicological properties of 8-Bromo-1-octanol have not been fully investigated.[9]
However, it is known to be harmful if swallowed and causes skin, eye, and respiratory irritation.
[4][9] There is no conclusive evidence linking this specific compound to carcinogenicity, but it
should be handled with care.[1]

Ecological information is also limited. It is advised not to empty this chemical into drains and to
prevent its release into the environment.[6][9]

Applications in Research and Development

8-Bromo-1-octanol is a valuable intermediate in organic synthesis. It is used in the preparation
of surfactants, polymers, and biologically active molecules.[1] Its bifunctional nature allows the
bromine atom to serve as a leaving group for substitution reactions, while the hydroxyl group
can undergo various transformations. It has been used in the synthesis of pharmaceutical
compounds such as (E)-10-hydroxy-2-decenoic acid (royal jelly acid) and 8-phenylselanyl-
octan-1-ol.[2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. 8-Bromo-1-octanol | 50816-19-8 | Benchchem [benchchem.com]

e 3. chembk.com [chembk.com]

e 4.1-Octanol, 8-bromo- | CBH17BrO | CID 162607 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. 8-Bromo-1-octanol 95 50816-19-8 [sigmaaldrich.com]

o 6. filel.lookchem.com [filel.lookchem.com]

e 7. 8-Bromo-1-octanol | 50816-19-8 [chemicalbook.com]

o 8. 8-JR-1-3#% 95% | Sigma-Aldrich [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1265630?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453270250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/162607
https://www.fishersci.com/store/msds?partNumber=AC453270250&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/8-bromo-1-octanol-dic24101.html
https://file1.lookchem.com/msds/2011-06/5/294144(50816-19-8).pdf
https://www.fishersci.com/store/msds?partNumber=AC453270250&countryCode=US&language=en
https://www.benchchem.com/product/b1265630?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/8-bromo-1-octanol-dic24101.html
https://www.benchchem.com/product/b1265630
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6271684.htm
https://www.benchchem.com/product/b1265630?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/8-bromo-1-octanol-dic24101.html
https://www.benchchem.com/product/b1265630
https://www.chembk.com/en/chem/8-BROMO-1-OCTANOL
https://pubchem.ncbi.nlm.nih.gov/compound/162607
https://www.sigmaaldrich.com/US/en/product/aldrich/294144
https://file1.lookchem.com/msds/2011-06/5/294144(50816-19-8).pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6271684.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/294144
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 9. fishersci.com [fishersci.com]
e 10. 8-Bromo-1-octanol synthesis - chemicalbook [chemicalbook.com]
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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